Cas no 86981-83-1 (2,2-Dimethyl-3-[3-(4-methylphenyl)butyl]oxirane)

2,2-Dimethyl-3-[3-(4-methylphenyl)butyl]oxirane structure
86981-83-1 structure
Product name:2,2-Dimethyl-3-[3-(4-methylphenyl)butyl]oxirane
CAS No:86981-83-1
MF:C15H22O
MW:218.335
CID:2809677
PubChem ID:71405980

2,2-Dimethyl-3-[3-(4-methylphenyl)butyl]oxirane Chemical and Physical Properties

Names and Identifiers

    • DTXSID00826601
    • 2,2-Dimethyl-3-[3-(4-methylphenyl)butyl]oxirane
    • 86981-83-1
    • Inchi: InChI=1S/C15H22O/c1-11-5-8-13(9-6-11)12(2)7-10-14-15(3,4)16-14/h5-6,8-9,12,14H,7,10H2,1-4H3
    • InChI Key: LRPLKRKQKKKDBD-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 218.167065321Da
  • Monoisotopic Mass: 218.167065321Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12.5Ų

2,2-Dimethyl-3-[3-(4-methylphenyl)butyl]oxirane Related Literature

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